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Compound of Interest

Compound Name: Firefly luciferase-IN-2

Cat. No.: B12375274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and background information for the use of

Firefly luciferase-IN-2, a potent and selective inhibitor of Firefly luciferase from Photinus

pyralis. This document is intended to guide researchers in the effective application of this

inhibitor for validating luciferase-based assay results and for studying the biochemical

properties of the enzyme.

Introduction
Firefly luciferase is a widely utilized reporter enzyme in biological research and drug discovery

due to its high sensitivity and broad dynamic range.[1][2] It catalyzes the ATP-dependent

oxidation of D-luciferin to produce light, a reaction that is central to reporter gene assays, cell

viability assays, and high-throughput screening campaigns.[1][3][4] However, the direct

interaction of small molecules with the luciferase enzyme can lead to inhibition or stabilization,

potentially causing false-positive or false-negative results in these assays.[4][5][6]

Firefly luciferase-IN-2 is a small molecule inhibitor of Photinus pyralis luciferase. It offers a

valuable tool for researchers to identify and mitigate such assay artifacts.

Product Information
A summary of the key properties of Firefly luciferase-IN-2 is provided in the table below.
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Property Value Reference

Target
Firefly luciferase (Photinus

pyralis)
[7]

IC₅₀ 0.15 µM [7]

Cross-reactivity
Not significant against Renilla

reniformis luciferase
[7]

Mechanism of Action of Firefly Luciferase
The bioluminescent reaction catalyzed by firefly luciferase occurs in two main steps. First, D-

luciferin is adenylated by ATP to form luciferyl-AMP. Subsequently, this intermediate is oxidized

by molecular oxygen to produce an electronically excited oxyluciferin, which then decays to its

ground state, emitting light in the process.[8][9]
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Start

Prepare Reagents:
- Luciferase solution

- Luciferin substrate solution
- Test compounds and Firefly

luciferase-IN-2 (positive control)

Plate Test Compounds and Controls
(e.g., in a 96-well plate)

Add Firefly Luciferase Solution
to each well and incubate

Initiate Reaction by adding
Luciferin Substrate Solution

Measure Luminescence
(e.g., using a luminometer)

Analyze Data:
Calculate % inhibition relative to controls

End

 

Start

Prepare Reagents:
- Luciferase, D-Luciferin, ATP

- Inhibitor (e.g., Firefly luc-IN-2)

Vary D-Luciferin Concentration
(Fixed ATP and Inhibitor)

Measure Reaction Velocity

Vary ATP Concentration
(Fixed D-Luciferin and Inhibitor)

Measure Reaction Velocity

Plot Data
(e.g., Lineweaver-Burk plot)

Determine Mode of Inhibition
(Competitive, Non-competitive, etc.)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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